Cas no 195870-41-8 ()

• CAS No: 195870-41-8
• MF: C₈H₁₁N₅O
• MW: 193.205840349197
• CID: 2788886
• PubChem ID: 10845452
• Update Time: 2025-04-21

Chemical and Physical Properties

Names and Identifiers

• Inchi： 1S/C8H11N5O/c1-2-3-13-7-5(10-4-11-7)6(9)12-8(13)14/h4H,2-3H2,1H3,(H,10,11)(H2,9,12,14)
• InChI Key： AYQSGIQWPIYLJO-UHFFFAOYSA-N
• SMILES： O=C1N=C(C2=C(N=CN2)N1CCC)N

Computed Properties

• Exact Mass: 193.09635999Da
• Monoisotopic Mass: 193.09635999Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 277
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 87.4Ų